Benzyl 4-(1-hydroxyethyl)piperidine-1-carboxylate
Cat. No. B8462488
M. Wt: 263.33 g/mol
InChI Key: FBYCYHVEXKSMCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101634B2
Procedure details
A solution of N-(benzyloxycarbonyl)-4-formyl-piperidine (1 g, 3.92 mmol) in Et2O (40 mL) at −78° C. was treated with methylmagnesium bromide (3M in Et2O, 3.2 mL, 9.60 mmol). The reaction mixture was stirred at −78° C. for 2 h, quenched with saturated aqueous NH4Cl and extracted with Et2O. The combined organic extract was washed with brine and dried over Na2SO4, filtered, and the filtrate was concentrated to a colorless oil. The crude product was purified by flash chromatography on an ISCO silica gel column using 0 to 70% EtOAc/hexanes to give 0.64 g (62%) of (±)-phenylmethyl 4-(1-hydroxyethyl)-1-piperidinecarboxylate as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 7.40-7.25 (m, 5H), 5.11 (s, 2H), 4.30-4.15 (m, 2H), 3.65-3.55 (m, 1H), 2.80-2.65 (m, 2H), 1.90-1.80 (m, 1H), 1.80-1.70 (m, 1H), 1.70-1.55 (m, 1H), 1.30-1.10 (m, 5H).
Yield
62%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]([N:11]1[CH2:16][CH2:15][CH:14]([CH:17]=[O:18])[CH2:13][CH2:12]1)=[O:10])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH3:19][Mg]Br>CCOCC>[OH:18][CH:17]([CH:14]1[CH2:15][CH2:16][N:11]([C:9]([O:8][CH2:1][C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=2)=[O:10])[CH2:12][CH2:13]1)[CH3:19]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
|
reactant
|
|
Smiles
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C(C1=CC=CC=C1)OC(=O)N1CCC(CC1)C=O
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Name
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|
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Quantity
|
3.2 mL
|
|
Type
|
reactant
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Smiles
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C[Mg]Br
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|
Name
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|
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Quantity
|
40 mL
|
|
Type
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solvent
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|
Smiles
|
CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at −78° C. for 2 h
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with saturated aqueous NH4Cl
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with Et2O
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The combined organic extract
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WASH
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Type
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WASH
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|
Details
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was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the filtrate was concentrated to a colorless oil
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product was purified by flash chromatography on an ISCO silica gel column
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
|
|
Smiles
|
OC(C)C1CCN(CC1)C(=O)OCC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.64 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 62% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
